Methyl 2-(2-methylsulfanylethyl)-1,3-thiazolidine-4-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves various methods. For instance, a method for the synthesis of N-substituted ureas involves the nucleophilic addition of amines to potassium isocyanate in water . Another method involves the reaction of anthranilic acid derivatives . Furthermore, 2-Methylsulfanyl-1,4-dihydropyrimidine derivatives were synthesized by alkylation of 1,2,3,4-tetrahydropyrimidines with methyl iodide in the presence of pyridine .Chemical Reactions Analysis
The chemical reactions involving related compounds have been studied. For example, the effect of 2-Methylsulfonyl, 2-Methylsulfinyl and 2-Methylsulfanyl substituents on the alkaline hydrolysis of Methyl Benzoate and Phenyl Acetate has been investigated . Another study discussed the reactions of carbonyl compounds in basic solutions .properties
IUPAC Name |
methyl 2-(2-methylsulfanylethyl)-1,3-thiazolidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2S2/c1-11-8(10)6-5-13-7(9-6)3-4-12-2/h6-7,9H,3-5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLPGUPLZKHBMDQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CSC(N1)CCSC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(2-methylsulfanylethyl)-1,3-thiazolidine-4-carboxylate | |
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